(E)-4-((1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one

• IUPAC Name: 4-[1-[(E)-3-(2-chlorophenyl)prop-2-enoyl]azetidin-3-yl]oxy-1-cyclopropyl-6-methylpyridin-2-one
• InChI: InChI=1S/C21H21ClN2O3/c1-14-10-17(11-21(26)24(14)16-7-8-16)27-18-12-23(13-18)20(25)9-6-15-4-2-3-5-19(15)22/h2-6,9-11,16,18H,7-8,12-13H2,1H3/b9-6+
• InChI Key: RUYOFEADBGCKPT-RMKNXTFCSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)C=CC4=CC=CC=C4Cl
• Isomeric SMILES: CC1=CC(=CC(=O)N1C2CC2)OC3CN(C3)C(=O)/C=C/C4=CC=CC=C4Cl
• Molecular Formula: C21H21ClN2O3
• Molecular Weight: 384.9 g/mol

Description

(E)-4-((1-(3-(2-chlorophenyl)acryloyl)azetidin-3-yl)oxy)-1-cyclopropyl-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C21H21ClN2O3 and its molecular weight is 384.86. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antimicrobial Activity

• Compounds similar to the queried chemical have been synthesized and evaluated for their antibacterial activity against both gram-positive and gram-negative bacteria, such as S. aureus and E. coli. The presence of bulky groups in the structure tends to increase hydrophobicity and steric bulk character, which contributes to their effectiveness against bacteria (Desai et al., 2008).
• Another study synthesized azetidin-2-one based derivatives and found them effective in antimicrobial activities. These compounds were characterized using various spectroanalytical techniques, and their activities were tested against various bacterial and fungal strains (Shah et al., 2014).
• A molecular docking study of similar compounds showed promising results in overcoming microbe resistance to pharmaceutical drugs, further highlighting their potential as antimicrobial agents (Katariya et al., 2021).

Pharmacokinetics and Drug Efficacy

• Certain compounds with azetidine moieties, akin to the chemical , have been studied for their pharmacokinetics and efficacy as drugs. For example, E-4767 and E-5065, two chlorofluoroquinolones with an azetidine moiety, showed high potency against various bacteria and had favorable pharmacokinetic profiles (Gargallo‐Viola et al., 2001).

Chemical Synthesis and Characterization

• The stereospecific synthesis of similar azetidin-2-ones has been described, focusing on variations in the alkyl groups and analyzing the structure-activity relationships. Such studies are crucial for understanding the chemical properties and potential therapeutic applications of these compounds (Finke et al., 1995).

Anti-Inflammatory Activity

• Derivatives of azetidin-2-one, closely related to the queried compound, have been synthesized and shown to possess anti-inflammatory effects. This suggests potential applications in treating inflammatory conditions (Sharma et al., 2013).